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Introduction
Chemosol B8 is a specialized alkaline solution developed by bioMérieux for use in industrial

microbiology applications. It is a key reagent for the CHEMUNEX® D-COUNT® rapid microbial

detection systems, which are utilized for quality control in various industries, including food,

beverage, and pharmaceuticals. This document provides detailed application notes and

protocols for the use of Chemosol B8, focusing on its role in sample preparation and system

maintenance for rapid microbial enumeration.

Chemosol B8 is a hazardous chemical solution containing sodium hydroxide and PIPES

(piperazine-N,N'-bis(2-ethanesulfonic acid)) and is intended for microbiological control.[1] Due

to its corrosive nature, appropriate personal protective equipment, including gloves, protective

clothing, and eye/face protection, must be worn when handling this product.[1]

Principle of Operation
Chemosol B8's primary application is within the framework of the CHEMUNEX® D-COUNT®

automated microbial detection system. This system employs flow cytometry for the ultra-rapid

enumeration of viable microorganisms, including bacteria, yeasts, and molds.[1][2][3][4][5] The

core technology relies on a viability labeling process where a non-fluorescent substrate is

enzymatically cleaved by metabolically active microorganisms, causing them to fluoresce.[6]

These fluorescently labeled cells are then detected and counted by the flow cytometer.
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The role of Chemosol B8 in this process is twofold:

Sample Preparation: For certain sample matrices, Chemosol B8 acts as a lysing or clearing

agent. Its high pH, primarily due to sodium hydroxide, helps to break down interfering

particles and reduce background noise, ensuring accurate detection of microbial cells. The

PIPES buffer component helps to maintain a stable pH during the sample treatment process.

System Maintenance: As a powerful cleaning agent, Chemosol B8 is used for the cleaning

and decontamination of the fluidics system of the D-COUNT® instrument. This prevents

cross-contamination between samples and ensures the overall integrity of the system.

Applications in Industrial Microbiology
The primary application of Chemosol B8 is as an integral part of the D-COUNT® system for

the rapid quality control of raw materials, in-process samples, and finished products.[2][7] This

enables industries to significantly reduce quarantine times and respond more quickly to

contamination events.

Key Applications of the D-COUNT® System (utilizing Chemosol B8):

Dairy and Beverage Industries: Commercial sterility testing of UHT (Ultra-High Temperature)

treated milk, plant-based drinks, fruit juices, and other beverages.[2][7]

Food Industry: Detection of yeasts and molds in fruit preparations and non-filterable

beverages.[2][7] Spoilage detection in products such as yogurts and fermented milk.[2][7]

Pharmaceutical and Cosmetics Industries: While the primary focus of the provided

information is on the food industry, the underlying technology is applicable to microbial

control in pharmaceutical and cosmetic manufacturing environments.

Quantitative Data
The CHEMUNEX® D-COUNT® system, for which Chemosol B8 is a key reagent, provides

quantitative enumeration of microorganisms. The following table summarizes the performance

characteristics of the system.
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Parameter Specification

Technology
Flow Cytometry with automated viable cell

labeling[1]

Detectable Microorganisms Bacteria, Yeasts, Molds, and Spores[2][4]

Sensitivity
Down to a single microorganism per sample[1]

[4][5]

Time to Result
As fast as 90 minutes for product quality

information[2][7]

Throughput
Up to 4 batches per 8-hour shift; 3000 samples

in 24 hours[1][4][5]

Experimental Protocols
The following are generalized protocols for the use of Chemosol B8 within the D-COUNT®

system workflow. Users should always refer to the specific user manual for their D-COUNT®

instrument and the relevant application-specific protocols provided by bioMérieux.

Protocol 1: Sample Preparation for Microbial
Enumeration
This protocol outlines the general steps for preparing a sample for analysis using the D-

COUNT® system, where Chemosol B8 may be used as a clearing agent.

Materials:

CHEMUNEX® D-COUNT® System

Chemosol B8

D-COUNT® specific labeling reagents

Sample to be analyzed

Appropriate personal protective equipment (gloves, safety glasses, lab coat)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.rapidmicrobiology.com/products/d-count-ultra-rapid-microbiology-detection
https://www.biomerieux.com/nl/en/our-offer/industry-products/chemunex-d-count-rapid-microbial-testing.html
https://www.biomerieux.com/us/en/our-offer/industry-products/chemunex-d-count-rapid-microbial-testing.html
https://www.rapidmicrobiology.com/products/d-count-ultra-rapid-microbiology-detection
https://www.biomerieux.com/us/en/our-offer/industry-products/chemunex-d-count-rapid-microbial-testing.html
https://www.biomerieux.com/nl/en/our-offer/food-safety-and-quality/food-products/chemunex-d-count-rapid-microbial-testing.html
https://www.biomerieux.com/nl/en/our-offer/industry-products/chemunex-d-count-rapid-microbial-testing.html
https://www.biomerieux.com/corp/en/our-offer/industry-products/chemunex-d-count-rapid-microbial-testing.html
https://www.rapidmicrobiology.com/products/d-count-ultra-rapid-microbiology-detection
https://www.biomerieux.com/us/en/our-offer/industry-products/chemunex-d-count-rapid-microbial-testing.html
https://www.biomerieux.com/nl/en/our-offer/food-safety-and-quality/food-products/chemunex-d-count-rapid-microbial-testing.html
https://www.benchchem.com/product/b1237139?utm_src=pdf-body
https://www.benchchem.com/product/b1237139?utm_src=pdf-body
https://www.benchchem.com/product/b1237139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile consumables (pipettes, tubes)

Methodology:

Sample Collection: Aseptically collect a representative sample of the product to be tested.

Pre-incubation (if required): Depending on the product and target microorganisms, a pre-

incubation step may be necessary to allow for the resuscitation and initial growth of any

present microbes.

Sample Treatment with Chemosol B8 (if required):

For matrices with high particulate matter or viscosity, a treatment step with Chemosol B8

may be indicated in the specific application protocol.

Add a defined volume of Chemosol B8 to the sample in a sterile tube. The exact ratio of

sample to Chemosol B8 will be specified in the bioMérieux protocol for the specific matrix.

Incubate the mixture for a specified time at a defined temperature to allow for the clearing

of the matrix.

Neutralization (if required): Following the alkaline treatment, a neutralization step may be

necessary to bring the sample to a pH compatible with the enzymatic labeling reaction.

Automated Analysis:

Transfer the prepared sample into the D-COUNT® instrument.

The instrument will automatically perform the following steps:

Cell labeling with the fluorescent substrate.

Flow cytometry analysis to count the fluorescently labeled viable microorganisms.

Data Interpretation: The results are automatically generated by the system software,

providing a count of viable microorganisms per unit volume of the original sample.
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Protocol 2: D-COUNT® System Cleaning and
Maintenance
This protocol describes the use of Chemosol B8 for the routine cleaning and decontamination

of the D-COUNT® system's fluidics.

Materials:

CHEMUNEX® D-COUNT® System

Chemosol B8

Deionized water (or system-specific rinse solution)

Appropriate personal protective equipment

Methodology:

Initiate Cleaning Cycle: From the D-COUNT® system software, select the appropriate

cleaning or maintenance cycle that utilizes Chemosol B8.

Load Reagents: Ensure that the Chemosol B8 reservoir in the instrument is filled to the

required level.

Automated Cleaning: The instrument will automatically aspirate Chemosol B8 and flush it

through the fluidics system, including tubing, flow cell, and waste lines. The high pH of the

solution effectively removes microbial biofilms and other residues.

Rinsing: Following the cleaning cycle with Chemosol B8, the system will automatically

perform a series of rinses with deionized water or a specified rinse solution to remove all

traces of the cleaning agent.

System Standby: Once the cleaning and rinsing cycles are complete, the system will be

ready for further sample analysis or can be placed in standby mode.

Visualizations
D-COUNT® System Workflow
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Sample Preparation Automated Analysis (D-COUNT® System) Results

1. Sample Collection 2. Pre-incubation
(if required)

3. Chemosol B8 Treatment
(for specific matrices) 4. Viability Labeling 5. Flow Cytometry

Detection
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Quantitative Results
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Caption: Workflow of the CHEMUNEX® D-COUNT® system.
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Caption: Principle of enzymatic viability labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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